2-{[(2-chlorobenzyl)sulfonyl]amino}-N-(3-chloro-4-methylphenyl)benzamide

• Molecular Formula: C21H18Cl2N2O3S
• Molecular Weight: 449.3 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[(2-chlorophenyl)methylsulfonylamino]benzamide
• InChI: InChI=1S/C21H18Cl2N2O3S/c1-14-10-11-16(12-19(14)23)24-21(26)17-7-3-5-9-20(17)25-29(27,28)13-15-6-2-4-8-18(15)22/h2-12,25H,13H2,1H3,(H,24,26)
• InChI Key: OEBLJYQVVFHYSQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CC=C2NS(=O)(=O)CC3=CC=CC=C3Cl)Cl

Description

2-{[(2-chlorobenzyl)sulfonyl]amino}-N-(3-chloro-4-methylphenyl)benzamide, also known as CB-839, is a selective inhibitor of glutaminase, an enzyme that converts glutamine to glutamate. This compound has gained significant attention in recent years due to its potential therapeutic applications in various diseases, including cancer, metabolic disorders, and neurological disorders.

Mechanism of Action

2-{[(2-chlorobenzyl)sulfonyl]amino}-N-(3-chloro-4-methylphenyl)benzamide exerts its pharmacological effects by inhibiting the activity of glutaminase, an enzyme that converts glutamine to glutamate. This leads to a decrease in the production of glutamate, which is essential for the growth and survival of cancer cells. This compound has also been shown to induce autophagy and inhibit mTOR signaling, further contributing to its anti-cancer effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to decrease the levels of glutamate and glutamine in cancer cells, leading to a decrease in cell proliferation and survival. This compound has also been shown to induce apoptosis and inhibit angiogenesis, further contributing to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[(2-chlorobenzyl)sulfonyl]amino}-N-(3-chloro-4-methylphenyl)benzamide is its selectivity towards glutaminase, which makes it a promising therapeutic agent with minimal off-target effects. However, this compound has some limitations in lab experiments, including its poor solubility in water and its instability in acidic conditions.

Future Directions

For research include the optimization of the synthesis method to improve the yield and purity of the compound, the development of more potent and selective glutaminase inhibitors, and the identification of biomarkers to predict response to 2-{[(2-chlorobenzyl)sulfonyl]amino}-N-(3-chloro-4-methylphenyl)benzamide treatment. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in clinical settings.

Synthesis Methods

2-{[(2-chlorobenzyl)sulfonyl]amino}-N-(3-chloro-4-methylphenyl)benzamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2-chlorobenzylamine with 4-methyl-3-chlorobenzoic acid to form an amide intermediate, which is then treated with sulfonyl chloride to obtain the final product.

Scientific Research Applications

2-{[(2-chlorobenzyl)sulfonyl]amino}-N-(3-chloro-4-methylphenyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer, this compound has shown promising results as a single agent and in combination with other chemotherapeutic agents. It has been shown to inhibit the growth of various cancer cell lines, including renal cell carcinoma, triple-negative breast cancer, and pancreatic cancer.